BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Molecular Weight of 1-
Bromo-2-fluoropropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-2-fluoropropane

Cat. No.: B167499

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the
chemical compound 1-Bromo-2-fluoropropane. The information is presented to be a precise
reference for scientific applications.

Molecular Formula and Structure

1-Bromo-2-fluoropropane is a halogenated propane derivative. Its chemical structure consists
of a three-carbon propane backbone with a bromine atom attached to the first carbon and a
fluorine atom attached to the second. The molecular formula for this compound is CsHeBrF[1]

[2].

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 1-Bromo-2-fluoropropane is based on the standard atomic weights of
Carbon (C), Hydrogen (H), Bromine (Br), and Fluorine (F).

The table below summarizes the atomic weights for each element and demonstrates the
calculation for the total molecular weight of the compound.
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Contribution

Standard
. . to Molecular
Element Symbol Count Atomic Weight .
Weight ( g/mol
(g/mol)
)
Carbon C 3 12.011 36.033
Hydrogen H 6 1.008 6.048
Bromine Br 1 79.904[3][41[5] 79.904
Fluorine F 1 18.998[6][7] 18.998
Total CsHeBrF 11 140.983

Based on this calculation, the molecular weight of 1-Bromo-2-fluoropropane is 140.983 g/mol
. This value aligns with publicly available chemical databases, which list the molecular weight
as approximately 140.98 g/mol [1][2].

Experimental Protocols

The determination of molecular weight as presented here is a theoretical calculation based on
established standard atomic weights. Therefore, no experimental protocols are required for this
computation. In a laboratory setting, techniques such as mass spectrometry could be used to
experimentally verify this molecular weight.

Visualization of Elemental Composition

The following diagram illustrates the elemental components that constitute the 1-Bromo-2-
fluoropropane molecule.

1-Bromo-2-fluoropropane
(CsHeBrF)
MW: 140.983 g/mol

Carbon (C) Hydrogen (H) Bromine (Br) Fluorine (F)
3 atoms 6 atoms 1 atom 1 atom
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Caption: Elemental composition of 1-Bromo-2-fluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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